Cas no 81518-43-6 ((6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one)

(6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one structure
81518-43-6 structure
Product Name:(6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
CAS No:81518-43-6
MF:C16H15N3OS
MW:297.374801874161
CID:1803765
PubChem ID:3067443
Update Time:2025-04-21

(6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one Chemical and Physical Properties

Names and Identifiers

    • (6Z)-6-[4-(2-methylphenyl)-5-(methylsulfanyl)-2,4-dihydro-3H-1,2,4-triazol-3-ylidene]cyclohexa-2,4-dien-1-one
    • (6Z)-6-[4-(2-methylphenyl)-3-methylsulfanyl-1H-1,2,4-triazol-5-ylidene]cyclohexa-2,4-dien-1-one
    • 2-(4-(2-Methylphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)phenol
    • Phenol, 2-(4-(2-methylphenyl)-5-(methylthio)-4H-1,2,4-triazol-3-yl)-
    • 81518-43-6
    • BRN 5093265
    • Inchi: 1S/C16H15N3OS/c1-11-7-3-5-9-13(11)19-15(17-18-16(19)21-2)12-8-4-6-10-14(12)20/h3-10,20H,1-2H3
    • InChI Key: ORMHCZFSCGVQGH-UHFFFAOYSA-N
    • SMILES: S(C)C1=NN=C(C2C=CC=CC=2O)N1C1C=CC=CC=1C

Computed Properties

  • Exact Mass: 297.09358328g/mol
  • Monoisotopic Mass: 297.09358328g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 76.2Ų
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